![molecular formula C9H10F2O B6169669 8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde CAS No. 2649071-66-7](/img/no-structure.png)
8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde
Overview
Description
8,8-Difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde (DFTC) is a fluorinated organic compound used in organic synthesis and scientific research. It is a colorless liquid that is soluble in organic solvents and has a pungent odor. DFTC is a versatile reagent with a wide range of applications in organic synthesis and scientific research.
Scientific Research Applications
8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde has a wide range of applications in scientific research, including in the synthesis of pharmaceuticals, agrochemicals, and materials. It is used as a reagent in the synthesis of fluorinated compounds, such as fluorinated steroids and fluorinated amino acids. It is also used in the synthesis of fluorinated heterocycles, such as pyridines and indoles. In addition, 8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde has been used in the synthesis of fluorinated polymers and nanomaterials.
Mechanism of Action
8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde is a versatile reagent that can be used to synthesize a wide range of fluorinated compounds. It can be used as a nucleophile in substitution reactions, as an electrophile in addition reactions, and as an oxidant in oxidation reactions. It can also be used as a catalyst in the synthesis of fluorinated compounds.
Biochemical and Physiological Effects
8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde is a potent inhibitor of the enzyme cyclooxygenase (COX). Inhibition of COX leads to decreased production of prostaglandins, which are involved in inflammation, pain, and fever. In addition, 8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde has been shown to inhibit the enzyme lipoxygenase, which is involved in the metabolism of fatty acids. Inhibition of lipoxygenase can lead to decreased levels of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α.
Advantages and Limitations for Lab Experiments
8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde has several advantages for lab experiments. It is a stable compound that is easy to handle and store. It can be used in a variety of reactions and can be used to synthesize a wide range of fluorinated compounds. It is also relatively inexpensive. However, 8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde can be toxic and should be handled with care. In addition, it is flammable and should be stored in a cool, dry place.
Future Directions
There are several potential future directions for the use of 8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde in scientific research. It could be used to synthesize fluorinated polymers and nanomaterials for use in medical devices and drug delivery systems. It could also be used in the synthesis of fluorinated pharmaceuticals and agrochemicals. In addition, it could be used to synthesize fluorinated heterocycles, such as pyridines and indoles, for use in drug discovery and development. Finally, it could be used to synthesize fluorinated compounds for use in biochemistry and molecular biology research.
Synthesis Methods
8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde is synthesized by the reaction of trifluoromethyl sulfonyl chloride and 8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-thiol in an inert atmosphere. The reaction is carried out at room temperature in an organic solvent such as acetonitrile. The reaction is complete within 2-3 hours and the product is isolated by distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclohexene", "Bromine", "Sodium fluoride", "Sodium hydride", "Acetone", "Sodium borohydride", "Chloroform", "Sodium hydroxide", "Methanol", "Acetic acid", "Sodium acetate", "Sulfuric acid", "Sodium sulfate", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Bromination of cyclohexene with bromine in chloroform to form 1-bromo-3-cyclohexene", "Step 2: Treatment of 1-bromo-3-cyclohexene with sodium fluoride and sodium hydride in acetone to form 1-fluoro-3-cyclohexene", "Step 3: Addition of sodium borohydride to 1-fluoro-3-cyclohexene in methanol to form 1-fluoro-3-cyclohexanol", "Step 4: Oxidation of 1-fluoro-3-cyclohexanol with acetic acid and sodium acetate in sulfuric acid to form 1-fluoro-3-cyclohexanone", "Step 5: Conversion of 1-fluoro-3-cyclohexanone to 8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde through a series of reactions involving sodium hydroxide, sulfuric acid, sodium sulfate, sodium bicarbonate, and water" ] } | |
CAS RN |
2649071-66-7 |
Product Name |
8,8-difluorotricyclo[3.2.1.0,2,7]octane-1-carbaldehyde |
Molecular Formula |
C9H10F2O |
Molecular Weight |
172.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
